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Compound of Interest

Compound Name: 4-Cyano-2-hydroxyquinoline

CAS No.: 63158-99-6

Cat. No.: B1601993 Get Quote

Abstract
This document provides a comprehensive guide to the safe handling, storage, and disposal of

4-Cyano-2-hydroxyquinoline powder for researchers, scientists, and drug development

professionals. Due to the limited publicly available data for this specific molecule, the protocols

and safety information herein are synthesized from established best practices for handling

chemical powders and extrapolated from safety data for structurally analogous compounds,

including quinoline derivatives and nitriles. The causality behind each procedural step is

explained to ensure a deep understanding of the safety and chemical principles involved.

Introduction and Scope
4-Cyano-2-hydroxyquinoline is a substituted quinoline, a heterocyclic aromatic nitrogen

compound. The quinoline scaffold is of significant interest in medicinal chemistry. The presence

of both a cyano (-C≡N) and a hydroxyl (-OH) group suggests versatile reactivity, making it a

potentially valuable building block in synthetic chemistry and drug discovery. However, these

functional groups also necessitate careful handling and storage protocols.

The objective of this guide is to establish a self-validating system of protocols for laboratory

personnel. By understanding the rationale behind each recommendation, from personal

protective equipment (PPE) to waste disposal, researchers can mitigate risks and ensure the

integrity of their experiments. All recommendations are grounded in authoritative safety

guidelines and data from closely related chemical structures.
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Physicochemical Properties (Estimated)
Direct experimental data for 4-Cyano-2-hydroxyquinoline is not widely available. The

following properties are estimated based on data from analogous compounds such as 4-

hydroxyquinoline, 2-hydroxyquinoline, and other substituted quinolines. These values should

be used as a guide and are not a substitute for experimental verification.

Property
Estimated Value /
Information

Rationale / Analogous
Compound Data Source

Molecular Formula C₁₀H₆N₂O Based on chemical structure.

Molecular Weight 170.17 g/mol
Calculated from the molecular

formula.

Appearance
Off-white to light yellow

crystalline solid.

Assumed based on the

appearance of 2-

hydroxyquinoline and 4-

hydroxyquinoline.[1]

Melting Point >200 °C

Hydroxyquinolines often have

high melting points (e.g., 4-

hydroxyquinoline: 201°C).

Solubility

Sparingly soluble in water.

Soluble in organic solvents

such as DMSO, DMF, and

alcohols.

Based on solubility data for 4-

hydroxyquinoline.[1]

Tautomerism

May exist in equilibrium with its

keto tautomer, 4-cyano-1H-

quinolin-2-one.

A known characteristic of 2-

hydroxyquinolines.

Hazard Identification and Safety Precautions
The hazard profile of 4-Cyano-2-hydroxyquinoline is inferred from the known hazards of

quinoline, hydroxyquinolines, and organic nitriles.

Inferred GHS Classification
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed.[1]

[2]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation.[1]

[3]

Serious Eye Damage/Irritation Category 2A
H319: Causes serious eye

irritation.[1][3]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation.[4][5]

Hazardous to the Aquatic

Environment, Chronic
Category 2

H411: Toxic to aquatic life with

long lasting effects.[3][6][7]

Inferred Hazard Pictograms:

Causality: The quinoline core is associated with toxicity and environmental hazards.[3][6][7]

The hydroxyl group can contribute to skin and eye irritation.[1][5] The cyano group, while a key

functional group, can be toxic if metabolized to release cyanide, although this is not always the

case with aromatic nitriles. The primary concern with powders of this nature is inhalation

leading to respiratory irritation.[4]

Personal Protective Equipment (PPE)
A risk assessment should always be conducted prior to handling. The following table outlines

the minimum required PPE.
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Protection Type Specification Rationale

Hand Protection
Nitrile gloves (minimum

thickness of 0.11 mm).

Provides protection against

incidental skin contact. Nitrile

is generally resistant to a wide

range of chemicals. Inspect

gloves for integrity before each

use.[8]

Eye/Face Protection

Safety glasses with side

shields or chemical safety

goggles.

Protects eyes from airborne

powder particles and splashes.

[1][3]

Skin and Body Protection Laboratory coat.
Prevents contamination of

personal clothing.

Respiratory Protection

Use in a certified chemical

fume hood. If weighing outside

a hood, an N95 dust mask or a

respirator with a P100 filter

may be necessary based on

the quantity and risk

assessment.

Minimizes the risk of inhaling

the fine powder, which can

cause respiratory irritation.[4]

[7]
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Preparation
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Assess Risks:
Quantity, Duration,

Procedure
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4. Respiratory Protection
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Protocols for Safe Handling
Handling fine powders requires methodical procedures to prevent aerosolization and

contamination.

Weighing Protocol
Preparation: Designate a specific area for weighing, preferably within a chemical fume hood

or a ventilated balance enclosure. Assemble all necessary equipment (spatula, weighing

paper/boat, secondary container) before retrieving the chemical.

Don PPE: Put on all required PPE as outlined in the workflow diagram above.

Retrieve Compound: Allow the container of 4-Cyano-2-hydroxyquinoline to equilibrate to

room temperature before opening to prevent moisture condensation.

Weighing: Open the container slowly. Use a clean spatula to carefully transfer the desired

amount of powder to the weighing paper or boat on the balance. Avoid any sudden

movements that could create dust.

Closure: Tightly seal the primary container immediately after weighing.

Transfer: Carefully fold the weighing paper or use the weighing boat to transfer the powder to

the receiving vessel.

Clean-up: Clean the spatula with a solvent-moistened wipe. Dispose of the weighing paper

and any contaminated wipes in the designated solid chemical waste container. Wipe down

the balance and surrounding surfaces.

Doff PPE: Remove PPE in the reverse order of donning, being careful to avoid self-

contamination. Wash hands thoroughly.

Causality: This step-by-step process is designed to minimize the generation of airborne

particles, which is the primary route of exposure for chemical powders.[4][9] Equilibrating the

container to room temperature prevents water from condensing on the cold powder, which can

cause it to cake or degrade.[10]
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Solution Preparation Protocol
Solvent Selection: Choose an appropriate solvent based on the experimental requirements

and the compound's solubility (e.g., DMSO, DMF).

Vessel Preparation: Select a suitably sized flask or vial with a screw cap or septum. Ensure it

is clean and dry.

Powder Addition: Add the pre-weighed 4-Cyano-2-hydroxyquinoline powder to the vessel.

This should be done in a fume hood.

Solvent Addition: Add the solvent to the vessel containing the powder. It is often preferable to

add a portion of the solvent, gently swirl to wet the powder, and then add the remaining

volume.

Dissolution: Cap the vessel and mix the contents by gentle swirling, vortexing, or magnetic

stirring until the solid is fully dissolved. Sonication may be used to aid dissolution if

necessary.

Labeling: Clearly label the vessel with the compound name, concentration, solvent, and date

of preparation.

Storage Protocols
Proper storage is critical to maintaining the stability of the compound and ensuring laboratory

safety.

General Conditions: Store in a cool, dry, and dark place.[8][11]

Container: Keep the compound in its original, tightly sealed container.[12][13]

Location: Store in a designated cabinet for solid chemicals. Do not store on open benches or

in fume hoods.[10][14]

Segregation: Store away from incompatible materials. Based on the functional groups, this

includes:

Strong Oxidizing Agents: (e.g., peroxides, nitrates) which can react exothermically.[8][15]
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Strong Acids and Bases: Can potentially catalyze decomposition or other reactions.

Moisture: The compound may be sensitive to moisture, leading to degradation or

clumping. Store in a desiccator if necessary.[15]

Causality: Segregating incompatible chemicals prevents accidental mixing, which could lead to

fire, explosion, or the release of toxic gases.[13][16] Storing in a cool, dark place minimizes the

rate of potential decomposition reactions that can be initiated by heat or light.[8][11]

Spill and Emergency Procedures
Immediate and correct response to a spill is crucial to prevent exposure and contamination.

Spill Response (Solid Powder)
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Spill Occurs

Evacuate immediate area
and alert others

Assess the spill size
and associated risks

Small Spill?

Trained personnel clean up:
1. Don appropriate PPE.

2. Gently cover with damp paper towels.
3. Place materials in a sealed bag.

Yes Large Spill?

No

Decontaminate the area
and dispose of waste

No (Manageable)

Contact Emergency Personnel
(e.g., EHS)

Yes

Report the incident
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Causality: Covering a solid spill with damp paper towels minimizes the generation of airborne

dust during cleanup.[4] Dry sweeping is to be avoided as it can aerosolize the hazardous

powder. For large spills, professional assistance is required to ensure safety and proper

decontamination.

First Aid Measures (Inferred)
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1][7]

Skin Contact: In case of contact, immediately flush skin with plenty of water for at least 15

minutes while removing contaminated clothing and shoes. Seek medical attention if irritation

develops or persists.[2]

Inhalation: Remove victim to fresh air and keep at rest in a position comfortable for

breathing. If not breathing, if breathing is irregular or if respiratory arrest occurs, provide

artificial respiration or oxygen by trained personnel. Seek medical attention.[17]

Ingestion: Wash out mouth with water. Do not induce vomiting unless directed to do so by

medical personnel. Never give anything by mouth to an unconscious person. Seek

immediate medical attention.[2][7]

Disposal
Chemical waste must be handled as hazardous waste.

Unused Compound and Contaminated Materials: Dispose of any excess 4-Cyano-2-
hydroxyquinoline powder and any materials used for its handling (e.g., pipette tips,

contaminated wipes, gloves) in a designated, sealed, and clearly labeled hazardous waste

container.[7][15]

Waste Solutions: Collect solutions containing this compound in a designated hazardous

liquid waste container, segregated by solvent type.

Disposal Method: All waste must be disposed of through a licensed hazardous waste

disposal company, following all local, state, and federal regulations.[6][18] Do not dispose of

down the drain or in regular trash.[7]
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Causality: Quinoline derivatives are known to be toxic to aquatic life, and improper disposal can

lead to environmental contamination.[3][6][7] Nitrile compounds also require careful disposal.

Following established hazardous waste procedures is legally required and essential for

environmental protection.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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